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Compound of Interest

Compound Name: D-Dulcitol-1-13C

Cat. No.: B1161170

Get Quote

Executive Summary & Risk Profile
Immediate Directive: D-Dulcitol-1-13C is a stable isotope-labeled sugar alcohol. It is non-

radioactive. Standard radiation safety protocols (dosimetry, Geiger counters, lead shielding) are

not required.

However, the high cost of isotopic labeling and the sensitivity of downstream applications

(NMR, Mass Spectrometry) dictate that Personal Protective Equipment (PPE) be selected

primarily to protect the sample from the user, rather than the user from the sample.
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Parameter Classification Operational Implication

Chemical Toxicity Low / Non-Hazardous

No acute toxicity.[1] Mild

irritation (eyes/respiratory)

possible from dust.

Radiological Hazard None
13C is a stable isotope. No

ionizing radiation.

Contamination Risk Critical

Skin oils, keratin, and

exogenous carbon sources will

ruin 13C-NMR/MS signals.

Physical Hazard Hygroscopic / Static

Powder may clump or fly due

to static; requires humidity

control.

The PPE Matrix: Sample Integrity & User Safety
The following PPE standards are mandatory for all personnel handling D-Dulcitol-1-13C to

maintain Good Laboratory Practice (GLP) and ISO 17025 compliance.

Core PPE Requirements[2][3][4][5][6][7][8][9][10][11]
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Protection Zone Equipment Specification
Scientific Rationale
(Causality)

Dermal (Hands)
Nitrile Gloves (Powder-Free, 4-

6 mil)

Latex proteins and skin oils

contain abundant 12C/13C,

which appear as background

noise in MS spectra. Powder-

free prevents particulate

contamination.

Ocular
Safety Glasses (ANSI Z87.1+)

with side shields

Standard impact protection.

While Dulcitol is benign, eye

contact with any crystalline

solid can cause mechanical

abrasion.

Respiratory
N95 Respirator (Optional) or

Fume Hood (Preferred)

Sugar alcohols can form

nuisance dust. Inhalation is not

toxic but can trigger mucous

membrane irritation. A fume

hood prevents sample loss to

air currents.

Body
Lab Coat (Cotton/Poly blend,

buttoned)

Prevents shedding of skin

cells/clothing fibers into the

sample. Synthetic fibers can

carry static charge, making

powder handling difficult;

cotton blends reduce this.

Critical Note: Do not use talc-dusted gloves. Talc is a silicate but often carries organic impurities

that interfere with high-sensitivity carbon tracking.
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Operational Protocol: The "Clean Chain" Workflow
This protocol ensures the integrity of the 13C label from storage to solubilization.

Phase 1: Preparation & Environment
Static Control: Dulcitol powder is prone to static cling. Use an antistatic gun or ionizer bar if

weighing small quantities (<10 mg) to prevent the powder from "jumping" off the spatula.

Surface Decontamination: Wipe the balance area with 70% Ethanol or Isopropanol. Allow to

dry completely.

Reasoning: Residual organic solvents from previous spills can introduce exogenous

carbon peaks in NMR analysis.

Phase 2: Weighing & Transfer
Don PPE: Put on lab coat and safety glasses.[2] Wash hands thoroughly, then don nitrile

gloves.

Vial Opening: Tap the vial gently on the benchtop to settle dust before opening.

Transfer: Use a stainless steel or PTFE-coated spatula. Avoid wooden toothpicks or plastic

scoops (potential carbon leaching).

Solubilization: If preparing a stock solution, add solvent (e.g., D2O for NMR) directly to the

weighing vessel if possible to minimize transfer losses.

Phase 3: Storage
Condition: Store at room temperature (20-25°C), desiccated.

Container: Keep tightly sealed.[3][4][5][6] Dulcitol is not highly hygroscopic, but moisture

uptake can alter weighing accuracy for quantitative metabolic flux analysis.

Visualized Workflow: Chain of Custody
The following diagram illustrates the logical flow of material handling, highlighting critical control

points (CCPs) for contamination prevention.
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Caption: Operational workflow for D-Dulcitol-1-13C. Red arrow indicates spill management

path. Colors denote process stages (Blue: Static/End; Yellow: Prep; Red: Critical Action; Green:

Processing).

Waste & Disposal Logistics[8][12]
Although D-Dulcitol is non-hazardous, laboratory disposal protocols must be followed to

maintain compliance with local environmental regulations.

Disposal Decision Tree
Is the material mixed with hazardous solvents (e.g., Methanol, Chloroform)?

YES: Dispose of as Hazardous Chemical Waste (halogenated or non-halogenated organic

solvent stream).

NO (Pure solid or water solution):

Solid: Dispose of in standard laboratory solid waste. Label as "Non-Hazardous Sugar

Alcohol."

Aqueous Solution: May be flushed down the sanitary sewer with copious water, subject

to local facility permits.

Best Practice: Even if drain disposal is legal, many facilities prefer collecting all

chemical waste to prevent biological growth (bacterial blooms) in plumbing traps caused

by sugar accumulation.

Container Disposal:

Triple rinse the empty vial with water.
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Deface the label.

Recycle glass or dispose of in glass waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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